Cas no 1293114-76-7 (2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol)

• Product Name: 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol
• CAS No: 1293114-76-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 2161356
• Update Time: 2025-10-28

2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol
• 2-[(3-bromophenyl)methyl-cyclopropylamino]ethanol

• Inchi： 1S/C12H16BrNO/c13-11-3-1-2-10(8-11)9-14(6-7-15)12-4-5-12/h1-3,8,12,15H,4-7,9H2
• InChI Key： PSPNNRVZAWGHPK-UHFFFAOYSA-N
• SMILES： C(O)CN(CC1=CC=CC(Br)=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol

2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol: A Comprehensive Overview

2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol (CAS No. 1293114-76-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug discovery and materials science. The compound's structure, comprising a cyclopropyl group, a bromobenzyl moiety, and an ethanol functional group, makes it a versatile building block for further chemical modifications and explorations.

The cyclopropyl ring in the molecule is known for its strained geometry, which can impart unique reactivity and stability to the compound. This feature has been exploited in various synthetic strategies to develop bioactive molecules. Recent studies have highlighted the role of cyclopropane-containing compounds in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

The bromobenzyl group attached to the cyclopropyl amine introduces additional complexity to the molecule. Bromine substitution on the benzene ring can influence the electronic properties of the aromatic system, potentially affecting the compound's interaction with biological targets. This aspect has been explored in recent research focusing on ligand design for G-protein coupled receptors (GPCRs) and other membrane-bound proteins.

The ethanol functional group at the terminal position of the molecule provides hydrophilic properties, which can enhance solubility and bioavailability when incorporated into drug candidates. This feature is particularly advantageous in pharmaceutical applications where drug delivery and absorption are critical factors.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol. One such method involves a palladium-catalyzed coupling reaction between a bromobenzene derivative and a cyclopropane-containing amine intermediate. This approach not only simplifies the synthesis but also allows for precise control over the stereochemistry of the product.

In terms of applications, 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol has shown promise as a precursor for constructing bioactive molecules with potential anti-inflammatory and anticancer properties. For instance, researchers have reported that derivatives of this compound exhibit selective inhibition against certain oncogenic kinases, making them valuable leads for cancer therapy.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry. Studies have demonstrated that 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol can act as a ligand in metal complexes with applications in catalysis and sensing technologies.

From an environmental standpoint, understanding the degradation pathways of 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol is crucial for assessing its ecological impact. Recent investigations have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments.

In conclusion, 2-[(3-Bromo-benzyl)-cyclopropyl-amino]-ethanol (CAS No. 1293114-76-7) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry.